Cas no 343566-70-1 (3-Pyridinecarboxylic acid, 6-(3-butenyl)-1,2-dihydro-2-oxo-)

• Product Name: 3-Pyridinecarboxylic acid, 6-(3-butenyl)-1,2-dihydro-2-oxo-
• CAS No: 343566-70-1
• MF: C₁₀H₁₁NO₃
• MW: 193.199242830276
• MDL: MFCD32671742
• CID: 4645277
• Update Time: 2025-05-25

3-Pyridinecarboxylic acid, 6-(3-butenyl)-1,2-dihydro-2-oxo- Chemical and Physical Properties

Names and Identifiers

• 6-(BUT-3-EN-1-YL)-2-HYDROXYPYRIDINE-3-CARBOXYLIC ACID
• 6-(BUT-3-EN-1-YL)-2-HYDROXYPYRIDINE-3-CARBOXYLIC ACID(WXC06299)
• 3-Pyridinecarboxylic acid, 6-(3-butenyl)-1,2-dihydro-2-oxo-

• MDL： MFCD32671742
• Inchi： 1S/C10H11NO3/c1-2-3-4-7-5-6-8(10(13)14)9(12)11-7/h2,5-6H,1,3-4H2,(H,11,12)(H,13,14)
• InChI Key： MYVZEVHZIPBPCH-UHFFFAOYSA-N
• SMILES： C1(=O)NC(CCC=C)=CC=C1C(O)=O

Additional information on 3-Pyridinecarboxylic acid, 6-(3-butenyl)-1,2-dihydro-2-oxo-

Comprehensive Overview of 3-Pyridinecarboxylic acid, 6-(3-butenyl)-1,2-dihydro-2-oxo- (CAS No. 343566-70-1)

3-Pyridinecarboxylic acid, 6-(3-butenyl)-1,2-dihydro-2-oxo- (CAS No. 343566-70-1) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound belongs to the pyridine derivative family, characterized by its unique butenyl side chain and dihydro-2-oxo functional group. Researchers are particularly interested in its potential applications in drug development, owing to its structural versatility and bioactive properties.

In recent years, the demand for pyridine-based compounds has surged, driven by their role in synthesizing innovative therapeutics. The compound 343566-70-1 is no exception, as it exhibits promising interactions with biological targets. Its 6-(3-butenyl) moiety enhances its lipophilicity, making it a candidate for improving drug delivery systems. This aligns with current trends in precision medicine and targeted drug design, where molecular modifications are critical for efficacy.

One of the most frequently searched questions in scientific forums is: "What are the applications of pyridine derivatives in modern medicine?" 3-Pyridinecarboxylic acid, 6-(3-butenyl)-1,2-dihydro-2-oxo- provides a compelling answer. Its structure allows for hydrogen bonding and π-π stacking, which are essential for binding to enzymes and receptors. These properties are explored in studies related to neurodegenerative diseases and metabolic disorders, reflecting the compound's relevance in addressing global health challenges.

From a synthetic chemistry perspective, the compound's CAS No. 343566-70-1 serves as a key identifier for researchers sourcing high-purity materials. Laboratories prioritize reproducible synthesis methods for this derivative, as it is often used as an intermediate in multi-step organic reactions. The dihydro-2-oxo group, in particular, is a reactive site that facilitates further functionalization, enabling the creation of novel analogs with tailored properties.

Environmental and green chemistry considerations are also shaping the discourse around pyridinecarboxylic acids. Scientists are investigating sustainable production techniques for compounds like 343566-70-1, minimizing waste and energy consumption. This aligns with the broader push toward eco-friendly pharmaceuticals, a topic frequently queried in academic and industrial circles.

In summary, 3-Pyridinecarboxylic acid, 6-(3-butenyl)-1,2-dihydro-2-oxo- (CAS No. 343566-70-1) represents a fusion of structural ingenuity and biomedical potential. Its applications span drug discovery, material science, and sustainable chemistry, making it a compound of enduring interest. As research progresses, its role in advancing personalized medicine and green synthesis will likely expand, addressing both scientific and societal needs.